Cas no 186789-48-0 ((Pyridin-3-ylmethyl)cyanamide)

• Product Name: (Pyridin-3-ylmethyl)cyanamide
• CAS No: 186789-48-0
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD16768017
• CID: 114910
• PubChem ID: 10510895
• Update Time: 2025-07-01

(Pyridin-3-ylmethyl)cyanamide Chemical and Physical Properties

Names and Identifiers

• Cyanamide,(3-pyridinylmethyl)- (9CI)
• (Pyridin-3-ylmethyl)cyanamide
• 3-pyridylmethylcyanamide
• SB54296
• cyano[(pyridin-3-yl)methyl]amine
• AKOS005174834
• MFCD16768017
• N-(Pyridin-3-ylmethyl)cyanamide
• LS-04615
• CS-0324102
• CYANAMIDE, (3-PYRIDINYLMETHYL)- (9CI)
• SCHEMBL11104488
• 186789-48-0
• Cyanamide,(3-pyridinylmethyl)-(9ci)
• Pyridin-3-ylmethylcyanamide

• MDL： MFCD16768017
• Inchi： 1S/C7H7N3/c8-6-10-5-7-2-1-3-9-4-7/h1-4,10H,5H2
• InChI Key： SXTZUHICDMIMDK-UHFFFAOYSA-N
• SMILES： N(C#N)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 266.8±42.0 °C at 760 mmHg
• Flash Point: 115.1±27.9 °C
• PSA: 48.71000
• LogP: 1.04318
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(Pyridin-3-ylmethyl)cyanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Pyridin-3-ylmethyl)cyanamide

Introduction to (Pyridin-3-ylmethyl)cyanamide (CAS No. 186789-48-0)

(Pyridin-3-ylmethyl)cyanamide, identified by its Chemical Abstracts Service number CAS No. 186789-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a pyridine ring substituted at the 3-position with a methyl group and connected to a cyanamide moiety, exhibits unique chemical properties that make it a valuable candidate for various applications.

The structural framework of (Pyridin-3-ylmethyl)cyanamide combines the electron-deficient nature of the pyridine ring with the high reactivity of the cyanamide group. This combination has been explored in recent studies for its potential in drug discovery and molecular recognition processes. The presence of the pyridine moiety enhances the compound's solubility in polar solvents, making it suitable for both in vitro and in vivo experiments.

Recent research has highlighted the significance of (Pyridin-3-ylmethyl)cyanamide in developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been investigated extensively. For instance, studies have demonstrated its potential role in modulating enzyme activity, which could be pivotal in treating various metabolic disorders. The cyanamide group, known for its nucleophilic properties, allows for diverse chemical modifications, enabling researchers to tailor its biological activity for specific therapeutic needs.

In addition to its pharmaceutical applications, (Pyridin-3-ylmethyl)cyanamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and electronic materials. The pyridine ring contributes to the compound's stability and electronic conductivity, while the cyanamide group provides additional functionalization possibilities. These characteristics have been explored in the development of novel optoelectronic devices and sensors.

The synthesis of (Pyridin-3-ylmethyl)cyanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements of research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex molecular framework efficiently.

One of the most compelling aspects of studying (Pyridin-3-ylmethyl)cyanamide is its potential in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards disease-causing targets. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The ability to fine-tune its chemical structure allows for the development of lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The role of computational chemistry in understanding the behavior of (Pyridin-3-ylmethyl)cyanamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its pharmacokinetic properties. These computational approaches complement experimental studies, providing a comprehensive understanding of how this compound functions at the molecular level.

In conclusion, (Pyridin-3-ylmethyl)cyanamide (CAS No. 186789-48-0) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As ongoing studies continue to uncover new insights into its properties, this compound is poised to play an increasingly significant role in scientific innovation.